Cas no 2410440-14-9 (4,4,5,5-tetramethyl-2-[3-(trifluoromethyl)-1-bicyclo[1.1.1]pentanyl]-1,3,2-dioxaborolane)

4,4,5,5-tetramethyl-2-[3-(trifluoromethyl)-1-bicyclo[1.1.1]pentanyl]-1,3,2-dioxaborolane structure
2410440-14-9 structure
Product Name:4,4,5,5-tetramethyl-2-[3-(trifluoromethyl)-1-bicyclo[1.1.1]pentanyl]-1,3,2-dioxaborolane
CAS No:2410440-14-9
MF:C12H18BF3O2
MW:262.076334476471
MDL:MFCD30181078
CID:5085601
PubChem ID:122164132
Update Time:2024-11-07

4,4,5,5-tetramethyl-2-[3-(trifluoromethyl)-1-bicyclo[1.1.1]pentanyl]-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • 4,4,5,5-Tetramethyl-2-(3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl)-1,3,2-dioxaborolane
    • 4,4,5,5-tetramethyl-2-[3-(trifluoromethyl)-1-bicyclo[1.1.1]pentanyl]-1,3,2-dioxaborolane
    • 4,4,5,5-tetramethyl-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]-1,3,2-dioxaborolane
    • AT19893
    • (3-(TRIFLUOROMETHYL)BICYCLO[1.1.1]PENTAN-1-YL)BORONIC ACID PINACOL ESTER
    • EN300-37374054
    • BS-46124
    • Z2453451198
    • MFCD30181078
    • SY216078
    • 3-(Trifluoromethyl)bicyclo[1.1.1]pentane-1-boronic Acid Pinacol Ester
    • EN300-300727
    • CS-0435671
    • 2410440-14-9
    • MDL: MFCD30181078
    • Inchi: 1S/C12H18BF3O2/c1-8(2)9(3,4)18-13(17-8)11-5-10(6-11,7-11)12(14,15)16/h5-7H2,1-4H3
    • InChI Key: MPDFIVMYKPINPF-UHFFFAOYSA-N
    • SMILES: FC(C12CC(B3OC(C)(C)C(C)(C)O3)(C1)C2)(F)F

Computed Properties

  • Exact Mass: 262.1351945g/mol
  • Monoisotopic Mass: 262.1351945g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 367
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5

4,4,5,5-tetramethyl-2-[3-(trifluoromethyl)-1-bicyclo[1.1.1]pentanyl]-1,3,2-dioxaborolane Pricemore >>

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